Cas no 902836-73-1 (N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide)

• Product Name: N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide
• CAS No: 902836-73-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD08061064
• CID: 1949878
• PubChem ID: 24208862
• Update Time: 2025-07-22

N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide
• N-TERT-BUTYL-2-(3-PIPERIDINYLOXY)ACETAMIDE
• N-tert-butyl-2-(piperidin-3-yloxy)acetamide
• N-TERT-BUTYL-2-(PIPERIDIN-3-YLOXY)-ACETAMIDE
• DB-343919
• N-TERT-BUTYL-2-(3-PIPERIDINYLOXY) ACETAMIDE
• AKOS022483257
• AKOS000241245
• 902836-73-1
• N-(tert-butyl)-2-(piperidin-3-yloxy)acetamide
• CLB83673
• N-tert-butyl-2-piperidin-3-yloxyacetamide

• MDL： MFCD08061064
• Inchi： 1S/C11H22N2O2/c1-11(2,3)13-10(14)8-15-9-5-4-6-12-7-9/h9,12H,4-8H2,1-3H3,(H,13,14)
• InChI Key： RHZARILSPOXHFP-UHFFFAOYSA-N
• SMILES： O(CC(NC(C)(C)C)=O)C1CNCCC1

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide

Professional Introduction to N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide and CAS No. 902836-73-1

N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 902836-73-1, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit potential pharmacological activities, making it a subject of extensive study in drug discovery and development. The unique structural features of this molecule, particularly its amide and piperidine moieties, contribute to its intriguing biological properties and make it a valuable candidate for further investigation.

The chemical structure of N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide consists of an amide functional group linked to a tertiary butyl group and a piperidine ring. The presence of the piperidine moiety is particularly noteworthy, as it is commonly found in various bioactive compounds and has been implicated in a wide range of biological processes. Piperidine derivatives are known for their ability to interact with biological targets, including enzymes and receptors, which makes them attractive for the development of therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide has been studied for its potential role in modulating these pathways. Specifically, research has focused on its interaction with enzymes and receptors that are involved in pain perception, inflammation, and neurotransmission. These interactions are critical for understanding the compound's pharmacological profile and its potential therapeutic applications.

The synthesis of N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide involves a series of well-established organic chemistry techniques. The key step in its synthesis is the formation of the amide bond between the carboxylic acid group and the amine group. This reaction is typically carried out under controlled conditions to ensure high yield and purity. The use of protecting groups may be necessary to prevent unwanted side reactions, particularly when dealing with sensitive functional groups such as the amine and hydroxyl groups present in this compound.

The physicochemical properties of N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide are also important considerations in its study and application. These properties include solubility, melting point, stability, and partition coefficients. Understanding these properties helps in predicting how the compound will behave in different environments, such as in biological systems or during storage. For instance, solubility is a critical factor in determining the compound's bioavailability and its potential for absorption into biological systems.

In vitro studies have been conducted to evaluate the biological activity of N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide. These studies have revealed that the compound exhibits moderate activity against certain enzymes and receptors. For example, it has shown potential as an inhibitor of enzymes involved in pain signaling pathways. This activity has been attributed to its ability to interact with specific amino acid residues within these enzymes, thereby modulating their function.

The potential therapeutic applications of N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide are currently under investigation. Early studies suggest that it may have utility in treating conditions such as chronic pain syndromes and inflammatory disorders. However, further research is needed to fully elucidate its mechanism of action and to determine its safety and efficacy profile. Preclinical studies are being conducted to evaluate these aspects before moving into human clinical trials.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to final regulatory approval. N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide, with its unique structural features and promising biological activity, represents an exciting opportunity for drug discovery researchers. The insights gained from studying this compound could pave the way for new therapeutic strategies targeting various diseases.

In conclusion, N-(2-methyl-2-propanyl)-2-(3-piperidinyloxy)acetamide (CAS No. 902836-73-1)) is a compound with significant potential in the field of chemical and biomedical research. Its unique structure, combined with its observed biological activity, makes it a valuable candidate for further investigation. As research continues to uncover more about its properties and mechanisms of action, this compound may contribute to the development of novel therapeutic agents for various diseases.